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Compound of Interest

Compound Name: SM-2470

Cat. No.: B3055704

The PerkinElmer WIZARD? 2470 is an automatic gamma counter designed for high-throughput
applications in research, drug development, and clinical diagnostics.[1][2][3] This in-depth
technical guide details the core workings of the WIZARD? 2470 detector system, tailored for
researchers, scientists, and drug development professionals. The instrument combines robust
hardware with flexible software to deliver accurate and efficient gamma radiation analysis.[1][2]

Core Principles of Operation

The WIZARD? 2470 is engineered for the sensitive detection of gamma-emitting radionuclides.
[4] The system's operation is centered around a sophisticated detector assembly, automated
sample handling, and powerful data analysis software. Models are available with one, two, five,
or ten independent well-type detectors to accommodate varying throughput needs.[2][5] The
instrument can be used as a standalone unit or networked for seamless data integration.[2]

Detector System and Radiation Shielding

At the heart of the WIZARD? 2470 are thallium-activated sodium iodide (Nal(Tl)) crystal

detectors.[1][2][3] These scintillating crystals are highly efficient at converting gamma ray
energy into flashes of light. The well-type design and 41 counting geometry maximize the
capture of radiation emitted from the sample, ensuring optimal counting efficiency.[1][2][3]

To minimize background radiation and prevent crosstalk between samples and detectors, the
system is heavily shielded. The detector assembly is encased in a minimum of 12 mm of lead
above and below, with 30 mm of solid lead shielding against the conveyor and 7 mm between
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individual detectors.[1][2] This robust shielding is critical for low-level counting applications and
for working with higher energy isotopes like >1Cr.[5][6]

Signal Processing and Analysis

When a gamma ray interacts with a Nal(Tl) crystal, it produces a light pulse that is converted
into an electrical signal by a photomultiplier tube. This signal is then processed by a linear
multichannel analyzer (MCA) with 2048 channels.[1][2][3][7] The MCA sorts the incoming
pulses by their energy, generating a spectrum that allows for the identification and
quantification of specific radionuclides. The system has a dead time of 2.5 us, which is the time
it takes for the system to process an event before it can accept another.[1][2][3]

The WIZARD?Z 2470 is capable of detecting a wide range of radionuclides, with a pre-installed
library of 45 nuclides, including 123, >’Co, 2°™Tc, and 1311.[1][2] It also features an open window
for counting isotopes with energies from 15 to 1000 keV.[1][4]

System Specifications

The following tables summarize the key quantitative data for the WIZARD? 2470 detector

system.

Parameter Value

Detector Type Thallium-activated Sodium lodide (Nal(TI))
Crystal

Crystal Dimensions 50 mm height x 32 mm diameter[1][2][3]

Counting Geometry An[1][2][3]

Energy Range 15 - 1000 keV[1][2][4]

Multichannel Analyzer 2048 channels[1][2][3]

Dead Time 2.5 ps[1][2][3]

Maximum Count Rate ~6 million DPM (~5 million CPM) for 123[[1][2][4]

Radionuclide Library 45 nuclides[1][2][3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://resources.revvity.com/pdfs/spc-2470-wizard-automatic-gamma-counters.pdf
https://www.revvity.com/product/wizard2-gamma-counter-w-1-det-550sample-2470-0010
http://www.rdsystem.kr/default/03/01.php?com_board_basic=read_form&com_board_idx=6&&com_board_search_code=&com_board_search_value1=&com_board_search_value2=&com_board_page=&&com_board_id=12&&com_board_id=12
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://resources.revvity.com/pdfs/spc-2470-wizard-automatic-gamma-counters.pdf
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://pdf.medicalexpo.com/pdf/revvity/2470-wizard2-automatic-gamma-counters/112762-274970.html
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://resources.revvity.com/pdfs/spc-2470-wizard-automatic-gamma-counters.pdf
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://resources.revvity.com/pdfs/spc-2470-wizard-automatic-gamma-counters.pdf
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://www.uochb.cz/en/instrumentation/68/wizard2-2470-gamma-counter
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://resources.revvity.com/pdfs/spc-2470-wizard-automatic-gamma-counters.pdf
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://resources.revvity.com/pdfs/spc-2470-wizard-automatic-gamma-counters.pdf
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://resources.revvity.com/pdfs/spc-2470-wizard-automatic-gamma-counters.pdf
https://www.uochb.cz/en/instrumentation/68/wizard2-2470-gamma-counter
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://resources.revvity.com/pdfs/spc-2470-wizard-automatic-gamma-counters.pdf
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://resources.revvity.com/pdfs/spc-2470-wizard-automatic-gamma-counters.pdf
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://resources.revvity.com/pdfs/spc-2470-wizard-automatic-gamma-counters.pdf
https://www.uochb.cz/en/instrumentation/68/wizard2-2470-gamma-counter
https://manuals.plus/m/d04036a974cb9da2422c1f2435c4570e6f01147877015baab330f400b34d6061
https://resources.revvity.com/pdfs/spc-2470-wizard-automatic-gamma-counters.pdf
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Parameter Value

550 samples (55 racks) or 1000 samples (100

Sample Capacity racks)[1][2]

Dimensions (550-sample model) 729 mm (H) x 650 mm (W) x 770 mm (D)[1]
Dimensions (1000-sample model) 729 mm (H) x 1190 mm (W) x 650 mm (D)[1]
Weight 150 - 165 kg (depending on model)[1]
Electrical Requirements 100-240 V, 50-60 Hz, 150 VA maximum[1]
Operating Temperature +15 °C to +35 °CJ[1]

Maximum Humidity 85%]1]

Experimental Workflow and Data Management

The WIZARD? 2470 is designed for automated, high-throughput workflows. The following
diagram illustrates the logical progression from sample loading to data analysis.
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WIZARD? 2470 Experimental Workflow
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WIZARD? 2470 Experimental Workflow
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Experimental Protocols

While specific, step-by-step experimental protocols are application-dependent and not detailed
in the instrument's core technical specifications, the WIZARD? 2470 is ideally suited for a range
of common gamma counting assays.

e Radioimmunoassays (RIA) and Immunoradiometric Assays (IRMA): These are common
applications for the WIZARD? 2470.[5][6] The general protocol involves:

[¢]

Preparation of standards, controls, and unknown samples in appropriate tubes.

o Addition of radiolabeled tracer (e.g., *2°I-labeled antigen or antibody).

o Incubation to allow for competitive binding (RIA) or sandwich formation (IRMA).

o Separation of bound and free radiotracer.

o Counting of the bound fraction in the WIZARDZ2 2470.

o The instrument's software can then perform curve fitting (e.g., 4-parameter or 5-parameter
logistic fits) and calculate the concentration of the analyte in the unknown samples.[3]

o Chromium Release Assays: The WIZARD?2 2470 is well-suited for these assays due to its
excellent shielding, which minimizes crosstalk from higher-energy isotopes like 1Cr.[5][6] A
typical workflow includes:

o Labeling of target cells with >1Cr.

o

Incubation of labeled target cells with effector cells.

[e]

Centrifugation to pellet the cells.

o

Collection of the supernatant.

[¢]

Counting the radioactivity in the supernatant, which is proportional to the amount of cell
lysis.

Data Management and Quality Control

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.revvity.com/product/wizard2-gamma-counter-w-1-det-550sample-2470-0010
http://www.rdsystem.kr/default/03/01.php?com_board_basic=read_form&com_board_idx=6&&com_board_search_code=&com_board_search_value1=&com_board_search_value2=&com_board_page=&&com_board_id=12&&com_board_id=12
https://cancer.wisc.edu/research/wp-content/uploads/2018/02/spc_2470wizard2automaticgammacounters.pdf
https://www.revvity.com/product/wizard2-gamma-counter-w-1-det-550sample-2470-0010
http://www.rdsystem.kr/default/03/01.php?com_board_basic=read_form&com_board_idx=6&&com_board_search_code=&com_board_search_value1=&com_board_search_value2=&com_board_page=&&com_board_id=12&&com_board_id=12
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3055704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The WIZARD? 2470 is controlled by an industry-standard computer, typically running a
Windows operating system.[1][3] The system software allows for comprehensive data analysis,
including live spectrum display, automatic decay correction, and various curve-fitting methods.

[2][3]8]

A key feature is the Instrument Performance Assessment (IPA™), which continuously monitors
nine detector parameters for quality control.[1] These parameters include isotope peak
channel, background count rate, detector efficiency, and resolution. The system provides out-
of-control warnings to ensure data integrity.[1] For laboratories in regulated environments,
optional software is available to support compliance with 21 CFR Part 11.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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